Cas no 2680529-69-3 (tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate
• CAS No: 2680529-69-3
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD34186352
• CID: 5645830
• PubChem ID: 165942327
• Update Time: 2025-09-26

tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-(3-hydroxy-3-oxetanyl)-, 1,1-dimethylethyl ester
• tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate

• MDL： MFCD34186352
• Inchi： 1S/C13H23NO4/c1-12(2,3)18-11(15)14-7-5-4-6-10(14)13(16)8-17-9-13/h10,16H,4-9H2,1-3H3
• InChI Key： IFDGCFSOWFMCIT-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C1(O)COC1

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 375.2±42.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)

Additional information on tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate (CAS No. 2680529-69-3): Properties, Applications, and Market Insights

tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate (CAS No. 2680529-69-3) is a versatile chemical intermediate widely used in pharmaceutical and organic synthesis. This compound belongs to the class of piperidine derivatives, which are known for their significant role in drug discovery and development. With its unique structural features, including the oxetane ring and tert-butyl carbamate group, this molecule has garnered attention in both academic and industrial research.

The molecular formula of tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate is C13H23NO4, with a molecular weight of 257.33 g/mol. The presence of both hydroxyoxetane and piperidine moieties makes it particularly valuable for constructing complex molecular architectures. Researchers often utilize this compound as a building block in the synthesis of biologically active molecules, especially those targeting central nervous system disorders.

One of the most searched questions about CAS 2680529-69-3 relates to its synthetic applications. Recent trends in medicinal chemistry show growing interest in oxetane-containing compounds due to their ability to improve drug-like properties. The 3-hydroxyoxetane group in this molecule serves as a valuable handle for further functionalization, making it a popular choice for structure-activity relationship studies. Pharmaceutical companies are particularly interested in how this scaffold can enhance metabolic stability and bioavailability of drug candidates.

The tert-butyloxycarbonyl (Boc) protecting group in tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate offers excellent stability under various reaction conditions while being readily removable when needed. This feature makes the compound particularly useful in multi-step synthesis workflows. Many researchers searching for "Boc-protected piperidine derivatives" or "oxetane building blocks for drug discovery" will find this material highly relevant to their work.

From a market perspective, the demand for high-purity tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate has been steadily increasing. Analytical data shows growing search volumes for terms like "CAS 2680529-69-3 supplier" and "tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate price," indicating strong commercial interest. The compound's application in developing novel therapeutic agents, particularly in neurology and oncology research, continues to drive this demand.

Quality control is crucial when working with tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate. Reputable suppliers typically provide comprehensive analytical data including HPLC purity, NMR spectra, and mass spectrometry results. Researchers often search for "2680529-69-3 characterization data" or "tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate NMR peaks" to verify the identity and purity of their samples.

The stability profile of CAS 2680529-69-3 makes it suitable for various storage conditions, though most manufacturers recommend keeping it at 2-8°C in a dry environment. Proper handling procedures should always be followed, as with any fine chemical. The compound's shelf life and storage recommendations are among the frequently asked questions by purchasing managers and laboratory technicians.

Recent publications have highlighted innovative uses of tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate in asymmetric synthesis and catalysis. The compound's versatility allows for diverse transformations, making it valuable for creating chiral intermediates in pharmaceutical manufacturing. These applications align with current industry trends toward more efficient and sustainable synthetic methodologies.

For researchers exploring structure-based drug design, the conformational preferences of tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate offer interesting possibilities. The piperidine ring can adopt different chair conformations, while the oxetane moiety introduces constrained geometry that can influence biological activity. These structural characteristics are frequently discussed in forums and scientific communities focused on medicinal chemistry optimization.

The synthesis of tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate typically involves multi-step organic transformations starting from commercially available piperidine derivatives. Process chemists often search for "2680529-69-3 synthesis route" or "tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate preparation method" to optimize their production protocols. Recent advances in green chemistry have led to more sustainable approaches for preparing such valuable intermediates.

In conclusion, tert-butyl 2-(3-hydroxyoxetan-3-yl)piperidine-1-carboxylate (CAS No. 2680529-69-3) represents an important chemical building block with wide-ranging applications in pharmaceutical research and development. Its unique structural features, combined with excellent synthetic utility, ensure its continued relevance in drug discovery programs. As the demand for specialty intermediates grows, this compound is likely to maintain its position as a valuable tool for medicinal chemists and process researchers alike.